![molecular formula C24H25N3O5 B2390011 2-(4-(4-(furan-2-carbonyl)piperazine-1-carbonyl)phenyl)hexahydro-1H-isoindole-1,3(2H)-dione CAS No. 728036-66-6](/img/structure/B2390011.png)
2-(4-(4-(furan-2-carbonyl)piperazine-1-carbonyl)phenyl)hexahydro-1H-isoindole-1,3(2H)-dione
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Description
2-(4-(4-(furan-2-carbonyl)piperazine-1-carbonyl)phenyl)hexahydro-1H-isoindole-1,3(2H)-dione is a useful research compound. Its molecular formula is C24H25N3O5 and its molecular weight is 435.48. The purity is usually 95%.
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Scientific Research Applications
Anti-Tubercular Activity
This compound has shown promise as a potential anti-tubercular agent. Researchers have designed and synthesized novel derivatives based on its structure. Specifically, a series of substituted N-(6-(4-(pyrazine-2-carbonyl)piperazine/homopiperazine-1-yl)pyridin-3-yl)benzamide derivatives were evaluated for their activity against Mycobacterium tuberculosis (MTB) H37Ra . Among these derivatives, several compounds demonstrated significant anti-tubercular activity, with IC50 values ranging from 1.35 to 2.18 μM. Notably, these compounds were found to be non-toxic to human cells, making them promising candidates for further development.
Tuberculosis Treatment
Given the urgent need for effective anti-TB drugs, compounds like this one could contribute to improved treatment options. Pyrazinamide (PZA), a well-known front-line prodrug, is currently used in active TB therapy. Analogues of pyrazine and pyrazinamide have been explored for their anti-TB activity, and some exhibit higher potency than PZA itself . The compound represents a novel avenue for developing more effective treatments against TB.
Resistance Mitigation
As multidrug-resistant TB (MDR-TB) remains a challenge, novel compounds like this one offer hope for overcoming resistance. New WHO guidelines recommend using pyrazinamide (PZA) in combination with other drugs for treating isoniazid-resistant and rifampicin-susceptible TB . Investigating derivatives of this compound may lead to more effective regimens.
Future Prospects
Researchers should continue exploring the potential of this compound and its derivatives. Further studies are needed to validate their efficacy, safety, and mechanism of action. Collaborations between medicinal chemists, microbiologists, and clinicians can accelerate the development of new anti-TB therapies.
properties
IUPAC Name |
2-[4-[4-(furan-2-carbonyl)piperazine-1-carbonyl]phenyl]-3a,4,5,6,7,7a-hexahydroisoindole-1,3-dione |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H25N3O5/c28-21(25-11-13-26(14-12-25)24(31)20-6-3-15-32-20)16-7-9-17(10-8-16)27-22(29)18-4-1-2-5-19(18)23(27)30/h3,6-10,15,18-19H,1-2,4-5,11-14H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JBNAIMHITWLFDJ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC2C(C1)C(=O)N(C2=O)C3=CC=C(C=C3)C(=O)N4CCN(CC4)C(=O)C5=CC=CO5 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H25N3O5 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
435.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(4-(4-(furan-2-carbonyl)piperazine-1-carbonyl)phenyl)hexahydro-1H-isoindole-1,3(2H)-dione |
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